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Compound of Interest

Compound Name:
2-Amino-4-

(ethylsulfanyl)butanamide

Cat. No.: B15276203

Get Quote

2-Amino-4-(ethylsulfanyl)butanamide is a chiral molecule featuring a butanamide backbone,

a primary amine at the alpha-position (C2), and a thioether linkage with an ethyl group at the

C4 position. Its structure immediately invites comparison with L-methionine and L-ethionine,

suggesting it may function as a mimic or antagonist in biological systems that utilize these

amino acids.

The primary structural difference is the replacement of the carboxylic acid group with a primary

amide. This modification is significant, as it removes a negative charge at physiological pH,

increases the potential for hydrogen bonding, and is likely to alter the molecule's cell

permeability and metabolic stability.

Predicted Physicochemical Data
The following table summarizes the predicted physicochemical properties for 2-Amino-4-
(ethylsulfanyl)butanamide. These values are computationally derived and await experimental

verification.
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Property Predicted Value
Significance in Drug
Development

Molecular Formula C₆H₁₄N₂OS
Defines the elemental

composition and exact mass.

Molecular Weight 162.25 g/mol

Influences diffusion rates and

molar concentration

calculations.

pKa (Predicted) ~8.5-9.5 (Amine)

Governs the ionization state at

physiological pH (7.4),

impacting receptor binding and

solubility.

logP (Predicted) ~0.5 - 1.5

Indicates lipophilicity, affecting

cell membrane permeability

and potential for oral

absorption.

Hydrogen Bond Donors 2 (Amine, Amide)
Potential for forming hydrogen

bonds with biological targets.

Hydrogen Bond Acceptors 2 (Oxygen, Nitrogen)
Potential for forming hydrogen

bonds with biological targets.

Part 2: A Proposed Research Workflow for
Synthesis and Characterization
A robust investigation begins with the chemical synthesis and rigorous characterization of the

target compound. The following workflow outlines a logical and self-validating approach.

Proposed Synthesis Route
The most direct synthetic route would involve the amidation of L-ethionine. To ensure

regioselectivity and prevent unwanted side reactions, protection of the alpha-amino group is a

critical first step. A tert-butyloxycarbonyl (Boc) group is a suitable choice due to its stability and

ease of removal under acidic conditions.
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Step 1: Protection Step 2: Amide Coupling
Step 3: Deprotection

L-Ethionine Boc-L-Ethionine
Boc₂O, Base

Boc-Protected Amide

1. EDC/HOBt
2. NH₄OH 2-Amino-4-(ethylsulfanyl)

butanamide
TFA or HCl in Dioxane

Tier 1: Foundational Assays

Tier 2: Mechanistic Assays

Tier 3: Advanced Characterization

Cytotoxicity Screening
(e.g., MTT Assay)

Metabolic Stability Assay
(Liver Microsomes)

Test in Methionine-Dependent
Cancer Cell Lines

If cytotoxic

Enzyme Inhibition Assay
(e.g., MATs)

Metabolomic Profiling

If active

Target Identification Studies
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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